Cas no 2228584-07-2 (tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate
• CAS No: 2228584-07-2
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• CID: 6013223
• PubChem ID: 165655224
• Update Time: 2025-10-24

tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate
• tert-butyl N-[5-bromo-2-(1-cyanocyclopropyl)phenyl]carbamate
• EN300-1888342
• 2228584-07-2

• Inchi： 1S/C15H17BrN2O2/c1-14(2,3)20-13(19)18-12-8-10(16)4-5-11(12)15(9-17)6-7-15/h4-5,8H,6-7H2,1-3H3,(H,18,19)
• InChI Key： XIUDYOFKTBRJPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(C#N)CC1

Computed Properties

• Exact Mass: 336.04734g/mol
• Monoisotopic Mass: 336.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate (CAS No. 2228584-07-2)

The compound tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate (CAS No. 2228584-07-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the 1-cyanocyclopropyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate has surged due to its role in developing novel therapeutics. The 5-bromo substituent on the phenyl ring enhances its reactivity, making it a versatile building block for cross-coupling reactions. This aligns with the growing trend of using halogenated intermediates in medicinal chemistry, as highlighted by numerous publications and patents.

One of the most frequently asked questions about CAS No. 2228584-07-2 is its solubility and stability under various conditions. Studies indicate that the compound exhibits good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage and transportation.

The 1-cyanocyclopropyl group in tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate is a key structural element that contributes to its bioactivity. This moiety is often explored in the context of enzyme inhibition and receptor binding, as it can mimic natural substrates or ligands. Recent advancements in computational chemistry have further elucidated its interactions with biological targets, paving the way for rational drug design.

From an industrial perspective, the synthesis of tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate involves multi-step organic reactions, including Buchwald-Hartwig amination and palladium-catalyzed cross-coupling. These methods are widely adopted in the production of high-value intermediates, reflecting the compound's importance in modern synthetic chemistry. Manufacturers are increasingly optimizing these processes to improve yield and reduce environmental impact, addressing the global push for green chemistry.

Another area of interest is the compound's potential role in agrochemical innovation. The 5-bromo-2-(1-cyanocyclopropyl)phenyl scaffold has shown promise in the development of new pesticides and herbicides, offering enhanced efficacy and reduced toxicity. This aligns with the agricultural sector's focus on sustainable pest management solutions, a topic frequently searched by professionals in the field.

In summary, tert-butyl N-5-bromo-2-(1-cyanocyclopropyl)phenylcarbamate (CAS No. 2228584-07-2) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes, combined with its reactivity and stability, make it a valuable asset for researchers and industries alike. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.